Cas no 77502-41-1 (Benzamide, 4-methyl-N-[(1-oxido-4-pyridinyl)methyl]-)

• Product Name: Benzamide, 4-methyl-N-[(1-oxido-4-pyridinyl)methyl]-
• CAS No: 77502-41-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 535958
• PubChem ID: 12883305
• Update Time: 2025-04-19

Benzamide, 4-methyl-N-[(1-oxido-4-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[(1-oxido-4-pyridinyl)methyl]-
• 4-methyl-N-[(1-oxidopyridin-1-ium-4-yl)methyl]benzamide
• DTXSID90512243
• 4-Methyl-N-[(1-oxo-1lambda~5~-pyridin-4-yl)methyl]benzamide
• 77502-41-1

• Inchi： 1S/C14H14N2O2/c1-11-2-4-13(5-3-11)14(17)15-10-12-6-8-16(18)9-7-12/h2-9H,10H2,1H3,(H,15,17)
• InChI Key： XDYSFNJLCIZQFZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NCC1C=C[N+](=CC=1)[O-]

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 56.04